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Compound of Interest

Compound Name: Mavacoxib-d4

Cat. No.: B12415493

An In-depth Technical Guide to the Safe Handling of Mavacoxib-d4

This guide provides comprehensive safety and handling information for Mavacoxib-d4,
intended for researchers, scientists, and drug development professionals. The information is
compiled from material safety data sheets and toxicological reviews of the parent compound,
Mavacoxib, as specific data for the deuterated analogue is limited. The toxicological profile of
Mavacoxib-d4 is expected to be comparable to that of Mavacoxib.

Product Identification and Properties

Mavacoxib-d4 is a deuterated form of Mavacoxib, a non-steroidal anti-inflammatory drug
(NSAID) from the coxib class. It is primarily utilized in research settings, often as an internal
standard for analytical studies.
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Property Data

) 4-[5-(4-Fluorophenyl)-3-(trifluoromethyl)-1H-
Chemical Name _
pyrazol-1-yllbenzenesulfonamide-d4

Synonyms Trocoxil-d4

CAS Number 170569-88-7 (Unlabeled)
Molecular Formula C16H7D4aFaN302S

Molecular Weight 389.36 g/mol [1]

Appearance Solid powder (form may vary)

For research use only. Not for human or
Intended Use . _ _ .
veterinary diagnostic or therapeutic use.[1][2]

Hazard Identification and Classification

Mavacoxib is classified as a hazardous substance.[3] Researchers handling Mavacoxib-d4
should assume it carries similar risks.

e Primary Hazards:
o May cause irritation to the eyes and skin upon direct contact.[3][4]

o Harmful if swallowed. Ingestion may lead to effects similar to clinical use, including
changes in blood chemistry, gastrointestinal issues (diarrhea, vomiting), and kidney
effects.[3][4][5]

o May cause damage to the gastrointestinal tract and kidneys through prolonged or
repeated exposure.[5]

e Environmental Hazards:

o Harmful to aquatic life with long-lasting effects.[5] Avoid release into the environment.[4][5]

Toxicological Data (for Mavacoxib)
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The following data is derived from studies on the non-deuterated parent compound,
Mavacoxib. These values should be used as a primary reference for risk assessment.

. DoselEndp
Study Type Species Route int Effect Reference
oin
Gastrointestin
Repeat-Dose 5 mg/kg/da al system,
p” Rat Oral grITey ] Y [4]
Toxicity (LOAEL) Kidney

effects

20 mg/kg/28 No effects at
Dog Oral days maximum [4]
(NOAEL) dose

Repeat-Dose

Toxicity

Negative (Not
Sensitization Guinea Pig Skin Not specified a skin [5]

sensitizer)

No data to

indicate
Genotoxicity Not specified Not specified Not specified mutagenic or [5]

genotoxic

effects.

Abbreviations: LOAEL (Lowest Observed Adverse Effect Level), NOAEL (No Observed
Adverse Effect Level).

Experimental Protocols and Handling Procedures

Strict adherence to the following protocols is essential to minimize exposure and ensure safety.

Protocol for Safe Handling and Use

e Engineering Controls: Handle Mavacoxib-d4 exclusively in a well-ventilated area, such as a
certified chemical fume hood, especially when working with powders to minimize dust
generation and inhalation.[2]

» Personal Protective Equipment (PPE):
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o Eye Protection: Wear chemical safety goggles or glasses.
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Body Protection: Wear a lab coat. For bulk processing or where skin contact is possible,
impervious protective clothing is recommended.[5]

e Hygiene Practices:

o

Avoid contact with eyes, skin, and clothing.[5]

[¢]

Do not eat, drink, or smoke in the laboratory area.[5][6]

Wash hands thoroughly after handling the compound, even if gloves were worn.[5][6]

[¢]

Avoid the formation and inhalation of dust and aerosols.[2]

[e]

Protocol for Storage

» Conditions: Store at room temperature in a cool, well-ventilated place.[3]
o Containers: Keep containers tightly closed and properly labeled.[3]

o Incompatibilities: Store away from strong oxidizing agents and fluorine.[5]

Protocol for Accidental Release (Spill Cleanup)

e Precaution: Evacuate non-essential personnel from the area. Ensure adequate ventilation.

o PPE: Wear full PPE as described in section 4.1, including respiratory protection if dust is
airborne.

» Containment: Prevent the spill from entering drains or waterways.[2][5]
e Cleanup:

o For small spills of solid material, carefully sweep or scoop the material to avoid raising
dust.
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o Place the collected material into a suitable, labeled container for disposal.

o Decontaminate the spill surface and any affected equipment by scrubbing with alcohol or
another suitable solvent.[2]

o Clean the surface thoroughly to remove any residual contamination.[5]

» Disposal: Dispose of contaminated materials as hazardous waste according to local, state,
and federal regulations.[5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Mavacoxib-d4 in

a research environment.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.abmole.com/literature/mavacoxib-msds.html
https://www2.zoetis.com.au/content/_assets/SDS/Trocoxil-MSDS.pdf
https://www2.zoetis.com.au/content/_assets/SDS/Trocoxil-MSDS.pdf
https://www.benchchem.com/product/b12415493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mavacoxib-d4 Safe Handling Workflow
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Caption: A logical workflow for the safe handling of Mavacoxib-d4 from receipt to disposal.
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First Aid Measures

Immediate medical attention is recommended in case of significant exposure.[2]

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide respiratory support. Seek

medical attention.[2][3]

Skin Contact

Remove contaminated clothing. Immediately
wash the affected area with soap and plenty of
water. Get medical attention if irritation develops

or persists.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.
Remove contact lenses if present and easy to
do. Seek prompt medical attention.[2][5]

Ingestion

Wash out the mouth with water, provided the
person is conscious. Do NOT induce vomiting
unless directed by medical personnel. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[2][5]

Disposal Considerations

Mavacoxib-d4 and any contaminated materials should be treated as hazardous waste.

» Waste Management: Do not dispose of via wastewater or household waste.[7]

o Procedure: Dispose of contents and container in accordance with all local, regional, national,

and international regulations.[5] It is recommended to use a licensed professional waste

disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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